Cas no 84138-86-3 (N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine)

N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine is a protected nucleoside derivative widely used in oligonucleotide synthesis, particularly in solid-phase applications. The N6-benzoyl group safeguards the exocyclic amine, while the 5'-O-DMT (4,4'-dimethoxytrityl) moiety provides reversible protection for the 5'-hydroxyl, enabling controlled chain elongation. The absence of a 3'-hydroxyl group makes it suitable for terminating sequences or modifying oligonucleotide backbones. This compound exhibits high purity and stability under standard coupling conditions, ensuring efficient incorporation into synthetic nucleic acids. Its optimized protecting group strategy minimizes side reactions, making it a reliable building block for research in antisense oligonucleotides, siRNA, and other therapeutic nucleic acid analogs.

N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine structure

84138-86-3 structure

Product Name:N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine

CAS No:84138-86-3

MF:C₃₈H₃₅N₅O₆

MW:657.71440911293

CID:707075

Update Time:2025-06-08

N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine Chemical and Physical Properties

Names and Identifiers

- Adenosine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-3'-deoxy-
- N-[9-[(2R,3R,5S)-5-[[(2,3-dimethoxyphenyl)-diphenylmethoxy]methyl]-3-hydroxyoxolan-2-yl]purin-6-yl]benzamide
- N6-BENZOYL-5’-O-(DIMETHOXYTRITYL)-3’-DEOXYADENOSINE
- N-Benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-3′-deoxyadenosine (ACI)
- N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine
- Inchi： 1S/C38H35N5O6/c1-46-29-17-13-27(14-18-29)38(26-11-7-4-8-12-26,28-15-19-30(47-2)20-16-28)48-22-31-21-32(44)37(49-31)43-24-41-33-34(39-23-40-35(33)43)42-36(45)25-9-5-3-6-10-25/h3-20,23-24,31-32,37,44H,21-22H2,1-2H3,(H,39,40,42,45)/t31-,32+,37+/m0/s1
- InChI Key： MLTMJWMWEVDUAV-FNLMIIKUSA-N
- SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1C[C@@H](O)[C@H](N2C=NC3C(=NC=NC2=3)NC(C2C=CC=CC=2)=O)O1

Computed Properties

Exact Mass: 657.25900

Experimental Properties

Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (5.9E-6 g/L) (25 ºC),
PSA: 129.85000
LogP: 5.82590

N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N211815-50mg	N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine	84138-86-3	50mg	$ 495.00	2022-06-03
TRC	N211815-100mg	N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine	84138-86-3	100mg	$ 825.00	2022-06-03
TRC	N211815-250mg	N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine	84138-86-3	250mg	$ 1650.00	2022-06-03

N6-Benzoyl-3'-deoxy-5'-O-DMT-adenosine Production Method

Production Method 1

73-03-0

40615-36-9

98-88-4

84138-86-3

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Pyridine ; 3 h, rt
1.2 Reagents: Chlorotrimethylsilane ; 30 min, rt
1.3 16 h, rt; rt → 0 °C
1.4 Reagents: Ammonia Solvents: Water ; 30 min, rt

Reference

Nucleotides. Part LXX inhibition of HIV-1 replication by chemically synthesized, nuclease-resistant, nontoxic (2'→5')-oligoadenylate agonists

Charubala, Ramamurthy; Pfleiderer, Wolfgang; Suhadolnik, Robert J.; Iacono, Kathryn T.; Muto, Nicholas F.; et al, Helvetica Chimica Acta, 2002, 85(8), 2284-2299